Cas no 2742657-80-1 (2-Amino-1-cyclopropylpropan-1-one hydrochloride)

• Product Name: 2-Amino-1-cyclopropylpropan-1-one hydrochloride
• CAS No: 2742657-80-1
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 6080692
• PubChem ID: 165738503
• Update Time: 2025-10-24

2-Amino-1-cyclopropylpropan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742657-80-1
• EN300-37293677
• 2-amino-1-cyclopropylpropan-1-one hydrochloride
• 2-Amino-1-cyclopropylpropan-1-one hydrochloride

• Inchi： 1S/C6H11NO.ClH/c1-4(7)6(8)5-2-3-5;/h4-5H,2-3,7H2,1H3;1H
• InChI Key： HKTSHXHFTVMEBI-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)C1CC1

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Amino-1-cyclopropylpropan-1-one hydrochloride

Recent Advances in the Study of 2-Amino-1-cyclopropylpropan-1-one hydrochloride (CAS: 2742657-80-1)

2-Amino-1-cyclopropylpropan-1-one hydrochloride (CAS: 2742657-80-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a versatile building block in the synthesis of various heterocyclic compounds, which are often associated with diverse biological activities. Recent publications have demonstrated its utility in the preparation of potential antiviral and antibacterial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-Amino-1-cyclopropylpropan-1-one hydrochloride in the synthesis of novel inhibitors targeting viral proteases.

From a structural perspective, the cyclopropyl group in 2-Amino-1-cyclopropylpropan-1-one hydrochloride contributes to its unique conformational properties, which may influence the biological activity of derived compounds. Recent computational studies have investigated the molecular interactions of derivatives of this compound with various biological targets, providing insights into structure-activity relationships that could guide future drug design efforts.

In terms of synthetic methodology, recent advances have focused on optimizing the production of 2-Amino-1-cyclopropylpropan-1-one hydrochloride to improve yield and purity. A 2024 patent application disclosed an improved synthetic route that reduces byproduct formation while maintaining cost-effectiveness, which could facilitate larger-scale production for research and potential commercial applications.

The safety profile of 2-Amino-1-cyclopropylpropan-1-one hydrochloride has also been a subject of recent investigation. Preliminary toxicological studies suggest that the compound exhibits acceptable safety margins in vitro, though further in vivo studies are warranted to fully assess its pharmacological potential. These findings are particularly relevant as researchers explore its use in more complex drug discovery programs.

Looking forward, the unique structural features of 2-Amino-1-cyclopropylpropan-1-one hydrochloride continue to attract attention from medicinal chemists. Its incorporation into various scaffold designs demonstrates the compound's versatility in addressing different therapeutic targets. Ongoing research is expected to further elucidate its potential in treating various diseases, particularly in the areas of infectious diseases and central nervous system disorders.

In conclusion, 2-Amino-1-cyclopropylpropan-1-one hydrochloride (CAS: 2742657-80-1) represents a promising chemical entity with multiple applications in drug discovery. The recent studies highlighted in this brief underscore its importance as a synthetic intermediate and its potential role in the development of new therapeutic agents. Continued research into its chemistry and biological activities will likely yield additional insights and applications in the coming years.